Li2Na2TiP2O9: an ordered Na4TiP2O9-type crystal with ion-exchange properties†
CrystEngComm Pub Date: 2019-10-01 DOI: 10.1039/C9CE01314H
Abstract
A new open-framework polyphosphate, Li2Na2TiP2O9, has been obtained from a molten salt method. Li2Na2TiP2O9 is composed of a three-dimensional structural skeleton constructed by LiO4 tetrahedra and (TiP2O9)∞ chains. Directly related to the super-ionic conductor Na4TiP2O9, Li2Na2TiP2O9 possesses ordered Na-occupation and empty channels, which could be attributed to the ion exchange properties of Li2Na2TiP2O9.
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